Cas no 750512-98-2 (3-Diazoniopyridin-2-olate)
3-Diazoniopyridin-2-olate structure
Product Name:3-Diazoniopyridin-2-olate
CAS No:750512-98-2
MF:C5H3N3O
MW:121.096820116043
CID:2851491
PubChem ID:22015441
Update Time:2024-03-01
3-Diazoniopyridin-2-olate Chemical and Physical Properties
Names and Identifiers
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- 3-diazoniopyridin-2-olate
- 3-diazo-2(3h)-pyridone
- 3-Diazopyridin-2(3H)-one
- 3-Diazoniopyridin-2-olate
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- Inchi: 1S/C5H3N3O/c6-8-4-2-1-3-7-5(4)9/h1-3H
- InChI Key: IXIBNTWRLWOKCL-UHFFFAOYSA-N
- SMILES: [O-]C1C(=CC=CN=1)[N+]#N
Computed Properties
- Exact Mass: 121.027611728g/mol
- Monoisotopic Mass: 121.027611728g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 64.099
3-Diazoniopyridin-2-olate Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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